Cas no 52476-68-3 (Morpholine,4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-)

Morpholine,4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]- structure
52476-68-3 structure
Product Name:Morpholine,4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-
CAS No:52476-68-3
MF:C13H17N5O
MW:259.306981801987
CID:384027
PubChem ID:321075
Update Time:2025-04-19

Morpholine,4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-
    • 4-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]morpholine
    • AC1L83HS
    • CBMicro_015731
    • HMS2250G08
    • MolPort-000-699-906
    • NSC270408
    • Oprea1_079124
    • STL336823
    • STOCK3S-45841
    • 52476-68-3
    • SR-01000103982-1
    • MLS000114465
    • CHEMBL1601051
    • AKOS022126802
    • 4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]morpholine
    • DTXSID30313458
    • SR-01000103982
    • BIM-0015714.P001
    • SMR000091849
    • Z1037335654
    • NSC-270408
    • Inchi: 1S/C13H17N5O/c1-10-7-11(2)18(16-10)13-8-12(14-9-15-13)17-3-5-19-6-4-17/h7-9H,3-6H2,1-2H3
    • InChI Key: PRZGNMPBENSHTQ-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=C(N=CN=2)N2C(C)=CC(C)=N2)CC1

Computed Properties

  • Exact Mass: 259.14351
  • Monoisotopic Mass: 259.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.1Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 465.2°Cat760mmHg
  • Flash Point: 235.1°C
  • Refractive Index: 1.662
  • PSA: 56.07
  • LogP: 1.18070
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